Cas no 17046-01-4 (2-Heptanone, 1-hydroxy-)

• Product Name: 2-Heptanone, 1-hydroxy-
• CAS No: 17046-01-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1352241
• PubChem ID: 12691664
• Update Time: 2025-04-20

2-Heptanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1-hydroxy-
• 1-hydroxyheptan-2-one
• heptonol
• SCHEMBL96582
• DTXSID10507055
• 17046-01-4

• Inchi： 1S/C7H14O2/c1-2-3-4-5-7(9)6-8/h8H,2-6H2,1H3
• InChI Key： GDVFVEWTCYWKGV-UHFFFAOYSA-N
• SMILES： O=C(CO)CCCCC

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols